Cas no 140134-63-0 (N'-benzyl-N'-ethylpropane-1,3-diamine)

N'-Benzyl-N'-ethylpropane-1,3-diamine is a diamine compound featuring both benzyl and ethyl substituents on the nitrogen atoms of a propane-1,3-diamine backbone. This structure imparts versatile reactivity, making it useful as an intermediate in organic synthesis, particularly in the preparation of chelating agents, ligands, and specialty polymers. The presence of both aromatic and aliphatic groups enhances its solubility in a range of organic solvents, facilitating its incorporation into complex molecular architectures. Its bifunctional nature allows for selective modifications, enabling applications in catalysis, coordination chemistry, and pharmaceutical research. The compound’s stability under standard conditions ensures reliable handling and storage.

N'-benzyl-N'-ethylpropane-1,3-diamine structure

140134-63-0 structure

Product Name:N'-benzyl-N'-ethylpropane-1,3-diamine

CAS No:140134-63-0

MF:C₁₂H₂₀N₂

MW:192.300602912903

CID:1285890

PubChem ID:3146826

Update Time:2025-10-17

N'-benzyl-N'-ethylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

- 1,3-Propanediamine, N-ethyl-N-(phenylmethyl)-
- HMS1378F03
- CS-0208410
- N1-Benzyl-N1-ethylpropane-1,3-diamine
- ALBB-007105
- N1-Benzyl-N1-ethyl-propane-1,3-diamine
- SCHEMBL3322548
- EN300-7196468
- 140134-63-0
- (3-aminopropyl)(benzyl)ethylamine
- N-(3-aminopropyl)-N-benzyl-N-ethylamine
- N*1*-Benzyl-N*1*-ethyl-propane-1,3-diamine
- ChemDiv2_003281
- STK501713
- G25327
- MFCD03030358
- N'-benzyl-N'-ethylpropane-1,3-diamine
- N(1)-Benzyl-N(1)-ethyl-1,3-propanediamine, AldrichCPR
- AKOS000266234
- N-benzyl-N-ethylpropane-1,3-diamine
- LS-02580
- Inchi： 1S/C12H20N2/c1-2-14(10-6-9-13)11-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11,13H2,1H3
- InChI Key： VBARFWGILFILHY-UHFFFAOYSA-N
- SMILES： N(CC)(CC1C=CC=CC=1)CCCN

Computed Properties

Exact Mass: 192.1628
Monoisotopic Mass: 192.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 29.3Å²

Experimental Properties

PSA: 29.26

N'-benzyl-N'-ethylpropane-1,3-diamine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

N'-benzyl-N'-ethylpropane-1,3-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	057810-1g	N-(3-Aminopropyl)-N-benzyl-N-ethylamine	140134-63-0		1g	￡205.00	2022-03-01
Fluorochem	057810-5g	N-(3-Aminopropyl)-N-benzyl-N-ethylamine	140134-63-0		5g	￡715.00	2022-03-01
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TRC	N011650-250mg	N'-benzyl-N'-ethylpropane-1,3-diamine	140134-63-0		250mg	$ 185.00	2022-06-02
TRC	N011650-500mg	N'-benzyl-N'-ethylpropane-1,3-diamine	140134-63-0		500mg	$ 300.00	2022-06-02
TRC	N011650-1000mg	N'-benzyl-N'-ethylpropane-1,3-diamine	140134-63-0		1g	$ 480.00	2022-06-02
A2B Chem LLC	AI34096-5g	N-(3-Aminopropyl)-n-benzyl-n-ethylamine	140134-63-0	95%	5g	$391.00	2024-04-20
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A2B Chem LLC	AI34096-25g	N-(3-Aminopropyl)-n-benzyl-n-ethylamine	140134-63-0	95%	25g	$1229.00	2024-04-20
A2B Chem LLC	AI34096-50mg	N-(3-Aminopropyl)-n-benzyl-n-ethylamine	140134-63-0	95%	50mg	$105.00	2024-01-04